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Compound of Interest

Compound Name: NB-360

Cat. No.: B8759615 Get Quote

For Research Use Only. Not for human or veterinary use.

Introduction
NB-360 is a potent, cell-permeable, and orally bioavailable inhibitor of β-site amyloid precursor

protein cleaving enzyme 1 (BACE1). BACE1 is the rate-limiting enzyme in the amyloidogenic

pathway, which leads to the production of amyloid-β (Aβ) peptides. The accumulation of Aβ

plaques in the brain is a pathological hallmark of Alzheimer's disease. As a BACE1 inhibitor,

NB-360 serves as a critical tool for researchers studying the progression of Alzheimer's

disease and developing potential therapeutic interventions. These application notes provide

detailed information on the solubility and formulation of NB-360 for in vitro and in vivo research

applications.

Chemical Properties
Property Value

Chemical Name

N-(3-((3R,6R)-5-amino-3,6-dimethyl-6-

(trifluoromethyl)-3,6-dihydro-2H-1,4-oxazin-3-

yl)-4-fluorophenyl)-5-cyano-3-

methylpicolinamide

Molecular Formula C₂₁H₁₉F₄N₅O₂

Molecular Weight 449.41 g/mol

CAS Number 1262857-73-7 (free base)
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Solubility Data
The solubility of NB-360 is a critical factor for its use in experimental settings. Based on

available data and general characteristics of similar small molecules, the following information

has been compiled. Researchers are advised to perform their own solubility tests for specific

experimental conditions.

Solvent Concentration Comments

Dimethyl Sulfoxide (DMSO) ≥ 10 mM

A stock solution of 10 mM in

DMSO is commercially

available.

Ethanol Data not available
Expected to have limited

solubility.

Water Data not available Expected to be poorly soluble.

Aqueous Buffers (e.g., PBS) Data not available

Solubility is expected to be

very low. The use of co-

solvents or detergents is likely

required.

BACE1 Signaling Pathway in Amyloid-β Production
BACE1 initiates the amyloidogenic pathway by cleaving the Amyloid Precursor Protein (APP).

The following diagram illustrates this critical signaling cascade.
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BACE1-mediated amyloidogenic pathway.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a concentrated stock solution of NB-360, which can

be used for further dilutions in in vitro assays.

Materials:

NB-360 (free base)

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sterile microcentrifuge tubes or vials

Procedure:
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Calculate the required amount of NB-360 for the desired volume of 10 mM stock solution

(Molecular Weight = 449.41 g/mol ). For 1 mL of 10 mM solution, 4.49 mg of NB-360 is

required.

Weigh the calculated amount of NB-360 and place it in a sterile vial.

Add the appropriate volume of anhydrous DMSO to the vial.

Vortex the solution until the NB-360 is completely dissolved. Gentle warming (37°C) may be

applied if necessary to aid dissolution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for long-term storage.

Protocol 2: General Protocol for Oral Formulation for In
Vivo Rodent Studies
NB-360 is known to be orally bioavailable. As it is poorly soluble in aqueous solutions, a

suspension or solution with the aid of co-solvents and/or surfactants is required for oral

administration (gavage). The following is a general protocol that may require optimization

depending on the specific experimental requirements.

Materials:

NB-360 (free base)

Dimethyl Sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile saline (0.9% NaCl) or water

Vortex mixer

Sonicator (optional)
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Vehicle Composition Example: A commonly used vehicle for poorly soluble compounds for oral

gavage in mice consists of:

5-10% DMSO

40% PEG300

5% Tween-80

45-50% Saline or Water

Procedure:

Workflow Visualization:
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Weigh NB-360

Dissolve in DMSO

Add PEG300

Add Tween-80

Add Saline/Water
(q.s. to final volume)

Vortex/Sonicate
until uniform suspension

Ready for Oral Gavage
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Preparation Steps:

1. Calculate the total volume of formulation required based on the number of animals and the

dosage volume (typically 5-10 mL/kg for mice).

2. Calculate the total mass of NB-360 needed for the desired final concentration in the

formulation.
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3. In a sterile tube, dissolve the weighed NB-360 in the required volume of DMSO. Vortex

until fully dissolved.

4. Add the required volume of PEG300 to the DMSO solution and vortex thoroughly.

5. Add the required volume of Tween-80 and vortex until the solution is homogeneous.

6. Slowly add the saline or water to the mixture while continuously vortexing to bring the

formulation to the final volume.

7. If a fine suspension is formed, sonicate the mixture for 5-10 minutes to ensure uniform

particle size.

8. The formulation should be prepared fresh before each use. If storage is necessary, it

should be stored at 4°C and protected from light, and re-vortexed/sonicated before

administration.

Important Considerations:

The final concentration of DMSO should be kept as low as possible, ideally below 10%, to

minimize potential toxicity in animals.

The stability of the formulation should be assessed if it is not used immediately.

A vehicle-only control group should always be included in in vivo experiments.

Concluding Remarks
NB-360 is a valuable research tool for investigating the role of BACE1 in Alzheimer's disease

pathology. Proper handling, solubilization, and formulation are essential for obtaining reliable

and reproducible experimental results. The protocols and data presented in these application

notes are intended to serve as a guide for researchers. It is highly recommended that individual

laboratories optimize these protocols for their specific experimental needs and animal models.

To cite this document: BenchChem. [Application Notes and Protocols for NB-360].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8759615#nb-360-solubility-and-formulation]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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